Cas no 1804874-97-2 (2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride)

• Product Name: 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride
• CAS No: 1804874-97-2
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• CID: 5003380
• Update Time: 2025-10-24

2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S/c1-5-2-6(4-11)3-7(9)8(5)14(10,12)13/h2-3H,1H3
• InChI Key： OKZVYSXLSBGEBB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride

Comprehensive Overview of 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1804874-97-2)

2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1804874-97-2) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a chloro, cyano, and methyl substituents on a benzene ring, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity in sulfonylation reactions, which are critical in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides like 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride has surged due to advancements in small-molecule therapeutics and agrochemical formulations. This compound’s role in synthesizing sulfonamides—a class of compounds with broad biological activity—has garnered significant attention. With the rise of AI-driven drug design and green chemistry, researchers are exploring eco-friendly methods to optimize its production while minimizing waste.

The CAS No. 1804874-97-2 is frequently searched in conjunction with terms like "sulfonyl chloride applications", "benzenesulfonyl chloride derivatives", and "cyano-substituted sulfonyl chlorides". These long-tail keywords reflect growing interest in its structure-activity relationships and potential use in catalysis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring compliance with pharmaceutical-grade standards.

From an industrial perspective, 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride is pivotal in developing high-performance polymers and specialty chemicals. Its incorporation into photoresist materials for semiconductor manufacturing highlights its cross-industry relevance. Additionally, its stability under controlled conditions makes it a preferred choice for large-scale synthesis workflows.

As sustainability becomes a global priority, innovations in catalytic sulfonylation and solvent-free reactions are reshaping how 1804874-97-2 is utilized. Researchers are also investigating its potential in bioconjugation for targeted drug delivery systems. These trends align with searches for "green synthesis of sulfonyl chlorides" and "bioactive sulfonamide precursors", underscoring its scientific and commercial significance.

In summary, 2-Chloro-4-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1804874-97-2) stands at the intersection of cutting-edge chemistry and industrial innovation. Its multifaceted applications, coupled with evolving synthetic methodologies, ensure its continued prominence in both academic and industrial arenas.